Cas no 825654-44-2 (5-Quinazolinamine, 2-methyl-)

5-Quinazolinamine, 2-methyl- is a quinazoline derivative characterized by the presence of a methyl group at the 2-position and an amine functional group at the 5-position of the quinazoline core. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural features make it valuable for constructing heterocyclic compounds with potential applications in medicinal chemistry, such as kinase inhibitors or antimicrobial agents. The methyl substitution enhances stability and influences electronic properties, while the amine group offers reactivity for further functionalization. It is commonly utilized in research settings for the design and synthesis of novel bioactive compounds.
5-Quinazolinamine, 2-methyl- structure
5-Quinazolinamine, 2-methyl- structure
Product Name:5-Quinazolinamine, 2-methyl-
CAS No:825654-44-2
MF:C9H9N3
MW:159.187861204147
CID:687531
PubChem ID:17985058
Update Time:2025-10-29

5-Quinazolinamine, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Quinazolinamine, 2-methyl-
    • 2-methylquinazolin-5-amine
    • 5-amino-2-methyl-quinazoline
    • DHLZALAGILMMKC-UHFFFAOYSA-N
    • SCHEMBL1261718
    • AKOS006307829
    • 5-amino 2-methylquinazoline
    • 825654-44-2
    • 5-Amino-2-methyquinazoline
    • 5-amino-2-methylquinazoline
    • CS-0456029
    • DTXSID60591949
    • Inchi： 1S/C9H9N3/c1-6-11-5-7-8(10)3-2-4-9(7)12-6/h2-5H,10H2,1H3
    • InChI Key： DHLZALAGILMMKC-UHFFFAOYSA-N
    • SMILES： N1C(C)=NC=C2C(=CC=CC=12)N

Computed Properties

  • Exact Mass: 159.079647300g/mol
  • Monoisotopic Mass: 159.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 51.8Ų

5-Quinazolinamine, 2-methyl- Pricemore >>

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